Cas no 85116-74-1 (Cerebrosides)

• Product Name: Cerebrosides
• CAS No: 85116-74-1
• MF: C₄₂H₇₉NO₈
• MW: 726.07856
• CID: 887523
• Update Time: 2025-10-05

Cerebrosides Chemical and Physical Properties

Names and Identifiers

• cerebrosides
• Einecs 285-526-0
• Cerebrosides

Additional information on Cerebrosides

Recent Advances in Cerebrosides Research: Focus on Compound 85116-74-1

Cerebrosides, a class of glycosphingolipids, have garnered significant attention in the field of chemical biology and medicine due to their critical roles in cellular signaling, membrane structure, and neurological functions. Recent studies have particularly highlighted the potential therapeutic applications of cerebrosides, with a growing interest in specific compounds such as 85116-74-1. This research briefing aims to synthesize the latest findings on cerebrosides, with a special emphasis on the biological activities and pharmacological potential of 85116-74-1.

The compound 85116-74-1, a chemically synthesized cerebroside analog, has been the subject of several recent investigations. Researchers have explored its structural characteristics, which include a ceramide backbone linked to a monosaccharide moiety. This unique structure is believed to contribute to its enhanced stability and bioavailability compared to naturally occurring cerebrosides. Studies have demonstrated that 85116-74-1 exhibits promising neuroprotective effects, making it a potential candidate for treating neurodegenerative disorders such as Alzheimer's and Parkinson's diseases.

One of the key findings from recent research is the role of 85116-74-1 in modulating inflammatory pathways. In vitro and in vivo studies have shown that this compound can significantly reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by inhibiting the NF-κB signaling pathway. These anti-inflammatory properties suggest that 85116-74-1 could be developed as a therapeutic agent for chronic inflammatory conditions, including autoimmune diseases and metabolic disorders.

Another area of interest is the potential of 85116-74-1 in cancer therapy. Preliminary studies have indicated that this cerebroside analog can induce apoptosis in certain cancer cell lines, particularly those derived from glioblastoma and breast cancer. The mechanism appears to involve the activation of caspase-dependent pathways and the disruption of mitochondrial membrane potential. While these findings are promising, further research is needed to elucidate the full spectrum of its anticancer activities and to assess its safety profile in clinical settings.

In addition to its therapeutic potential, recent advancements in the synthesis and formulation of 85116-74-1 have been reported. Novel delivery systems, such as lipid nanoparticles and polymeric micelles, have been developed to enhance the solubility and targeted delivery of this compound. These technological innovations are expected to improve the pharmacokinetic properties of 85116-74-1, thereby increasing its efficacy and reducing potential side effects.

Despite the progress made, several challenges remain in the development of 85116-74-1 as a therapeutic agent. Issues such as scalability of synthesis, long-term stability, and potential immunogenicity need to be addressed. Moreover, comprehensive preclinical and clinical studies are required to validate its safety and efficacy in humans. Collaborative efforts between academia and industry will be crucial to overcoming these hurdles and bringing this promising compound to the market.

In conclusion, the latest research on cerebrosides, particularly the compound 85116-74-1, underscores its significant potential in various therapeutic areas. From neuroprotection to anti-inflammatory and anticancer effects, this cerebroside analog represents a promising avenue for drug development. Continued research and innovation in synthesis and delivery methods will be essential to fully realize its therapeutic benefits. This briefing highlights the importance of ongoing studies and the need for interdisciplinary collaboration to advance the field of cerebroside-based therapeutics.